Cas no 338414-98-5 (Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate)

• Product Name: Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
• CAS No: 338414-98-5
• MF: C₁₉H₁₇F₄NO₃
• MW: 383
• CID: 4647251
• Update Time: 2025-06-25

Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(4-FLUOROPHENYL)-5-OXO-2-(TRIFLUOROMETHYL)-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBOXYLATE
• Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylat
• 3-Quinolinecarboxylic acid, 4-(4-fluorophenyl)-1,4,5,6,7,8-hexahydro-5-oxo-2-(trifluoromethyl)-, ethyl ester
• Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• Inchi： InChI=1S/C19H17F4NO3/c1-2-27-18(26)16-14(10-6-8-11(20)9-7-10)15-12(4-3-5-13(15)25)24-17(16)19(21,22)23/h6-9,14,24H,2-5H2,1H3
• InChI Key： GOUNNPACDUUKKR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(NC2=C(C1c3ccc(cc3)F)C(=O)CCC2)C(F)(F)F

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 438.2±45.0 °C at 760 mmHg
• Flash Point: 218.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate (CAS No. 338414-98-5): A Comprehensive Overview

Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate (CAS No. 338414-98-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological efficacy.

The synthesis of Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the preparation of a key intermediate, which is then functionalized through various reactions such as condensation, cyclization, and esterification. The introduction of the fluorophenyl group and the trifluoromethyl moiety is critical in determining the compound's pharmacological profile.

In recent years, quinoline derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of various diseases, including infectious diseases and cancer. Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate, with its unique structural motifs, has been investigated for its potential as an antimicrobial agent. Preliminary studies have indicated that this compound exhibits significant activity against certain bacterial strains, making it a valuable candidate for further development.

The impact of substituents such as the fluorophenyl group and the trifluoromethyl moiety on the biological activity of quinoline derivatives has been a focal point of research. The electron-withdrawing nature of these groups enhances the compound's binding affinity to biological targets. This property is particularly important in drug design, where optimal binding to a target receptor is essential for efficacy. The structural flexibility provided by the hexahydroquinoline core further contributes to the compound's ability to interact with biological molecules.

The pharmacokinetic properties of Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate are also subjects of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for its potential clinical application. The compound's ability to cross the blood-brain barrier has also been explored in recent research, suggesting its potential use in treating central nervous system disorders.

In addition to its antimicrobial properties, Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has shown promise in preclinical studies as a potential anticancer agent. The compound's ability to inhibit specific enzymes involved in cancer cell proliferation has been demonstrated in vitro. Further research is ongoing to elucidate its mechanisms of action and to evaluate its efficacy in animal models.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists and biologists. Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate exemplifies this collaboration through its synthesis and characterization by chemists and subsequent evaluation by biologists. This approach ensures that new compounds are not only structurally innovative but also biologically relevant.

The future prospects for Ethyl 4-(4-fluorophenyl)-5-oxo-2-(trifluoromethyl)-1,4,5,6,7，8-hexahydro -3 -quinolinecarboxylate are promising. Ongoing research aims to optimize its pharmacological properties and to explore new therapeutic applications. The integration of computational methods such as molecular modeling and virtual screening is expected to accelerate the discovery process by identifying potential lead compounds more efficiently.

In conclusion，Ethyl 4 - ( 4 - fluoro phen yl ) - 5 - oxo - 2 - ( trif luoro me thy l ) - 1 , 4 , 5 , 6 , 7 , 8 - hexa hy dro - 3 - qui no line car box y l ate strong > ( CAS No . 33841 ) -98 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications . Its unique features make it a valuable asset in the quest for novel therapeutic agents . As research continues，this compound is likely to play an increasingly important role in drug discovery and development . p >